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Compound of Interest

Compound Name: HaloFlipper 30

Cat. No.: B12369041

This document provides immediate and essential safety protocols, logistical plans, and detailed
operational procedures for the handling and disposal of HaloFlipper 30. It is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices and effective experimental execution.

Immediate Safety and Handling

Proper personal protective equipment (PPE) is mandatory when handling HaloFlipper 30. The
following table summarizes the required PPE.

PPE Category Item Specifications and Usage

Must be ANSI Z87.1 compliant
Eye and Face Protection Safety Goggles with side shields to protect

against splashes.

Double-gloving is

recommended. Inspect for
Hand Protection Nitrile Gloves tears or punctures before use.

Change gloves immediately

upon contamination.

A full-length lab coat must be
Protective Clothing Laboratory Coat worn to protect skin and

clothing.
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Emergency Procedures:

o After Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical
attention.

o After Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If irritation persists, seek medical attention.[1]

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[1]

 After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Logistical Information: Storage and Disposal

Proper storage and disposal are critical for maintaining the integrity of HaloFlipper 30 and
ensuring laboratory safety.

Aspect Procedure

Storage of Lyophilized Powder Store the vial at -20°C upon receipt.

Store the DMSO stock solution at -20°C. The
] solution is stable for up to 3 months. Avoid
Storage of Stock Solution ] ]
multiple freeze-thaw cycles. Allow the vial to

warm to room temperature before opening.[2]

Dispose of HaloFlipper 30 and its solutions in
compliance with all local, state, and federal
) regulations for chemical waste. Do not pour
Disposal . ) ]
down the drain. Contaminated materials (e.qg.,
pipette tips, gloves) should be disposed of as

chemical waste.
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Operational Plan: Preparation of HaloFlipper 30
Solutions

Accurate preparation of HaloFlipper 30 solutions is crucial for successful experimentation.

3.1. Preparation of 200 uM Stock Solution

Allow the vial of lyophilized HaloFlipper 30 to warm to room temperature before opening.

Dissolve the contents of the vial (10 nmol) in 50 yL of anhydrous dimethyl sulfoxide (DMSO)
to create a 200 pM stock solution.[2]

Vortex briefly to ensure complete dissolution.

Store the stock solution at -20°C.

Note: Use new, anhydrous DMSO, as moisture can reduce the shelf life of the probe.[2] DMSO
is known to facilitate the entry of organic molecules into tissues; handle with particular caution.

3.2. Preparation of Staining Solution

 Dilute the 200 uM HaloFlipper 30 DMSO stock solution 1:1000 in your standard cell culture
medium (e.g., DMEM + 10% fetal bovine serum) to a final concentration of 200 nM.

» Vortex the solution briefly.
¢ Use the staining solution immediately after preparation. Do not store or reuse.

The optimal concentration for live cell labeling may vary depending on the cell line and
experimental conditions, typically ranging from 100-500 nM.

Experimental Protocols

The following protocols are based on methodologies cited in key research articles.

4.1. Live Cell Staining and FLIM Imaging
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This protocol is adapted from the work of Strakova K., et al. (2020) and is suitable for imaging
membrane tension in various organelles.

Workflow for Live Cell Staining and FLIM Imaging

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Preparation

Culture cells expressing HaloTag fusion protein

Prepare 200 nM HaloFlipper 30 staining solution

4 Staining

Replace culture medium with staining solution

Incubate at 37°C, 5% CO2 for 30-60 minutes

Wash cells with fresh culture medium

J

y

Gerform FLIM imaging

l

Imaging

(Excite with 485 or 488 nm pulsed Iasea (Collect emission at 575-625 nn)

.

J

-

Data Analysis

Fit photon histograms with a double-exponential decay

Extract the longer lifetime (11) to report membrane tension

Click to download full resolution via product page

Caption: Workflow for staining live cells with HaloFlipper 30 and subsequent FLIM imaging.
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Detailed Steps:

o Cell Culture: Plate cells expressing the HaloTag™ fusion protein of interest onto a suitable
imaging dish or coverslip.

e Staining:

[¢]

Aspirate the culture medium from the cells.

[e]

Add the freshly prepared 200 nM HaloFlipper 30 staining solution to the cells.

[e]

Incubate the cells for 30 to 60 minutes at 37°C in a humidified atmosphere with 5% CO..

(¢]

Wash the cells once with fresh culture medium to remove any unbound probe.
o Fluorescence Lifetime Imaging Microscopy (FLIM):

o Image the cells using a standard FLIM microscope.

o Use a 485 or 488 nm pulsed laser for excitation.

o Collect emitted photons through a 600/50 nm bandpass filter.
o Data Analysis:

o Analyze the FLIM data by fitting the photon histograms from regions of interest with a
double-exponential decay function.

o The longer lifetime component (11) is used to report changes in membrane tension. This
value typically ranges from 2.8 to 7.0 ns.

4.2. Quantitative Data from Cited Experiments

The following table summarizes key quantitative findings from the foundational paper on
HaloFlippers by Strakova K., et al. (2020).
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Parameter

Value

Context Reference

Excitation Wavelength

488 nm

Optimal for exciting
the Flipper-TR

fluorophore.

Strakova K., et al.,
2020

Emission Collection

575 - 625 nm

Wavelength range for
Strakova K., et al.,

collecting the
2020

fluorescence signal.

Fluorescence Lifetime
() in ER

~3.5ns

Baseline fluorescence
lifetime of HaloFlipper
3 in the endoplasmic

reticulum.

Lifetime Change (A1)
with Hyperosmotic

Stress

~0.3 ns decrease

Decrease in
fluorescence lifetime
in the ER in response
to hyperosmotic
stress, indicating a
decrease in

membrane tension.

Signaling Pathways and Logical Relationships

The mechanism of HaloFlipper 30 relies on its specific binding to the HaloTag protein and the

environmentally sensitive fluorescence of the Flipper-TR probe.

Logical Relationship of HaloFlipper 30 Action
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Caption: Mechanism of HaloFlipper 30 for targeted membrane tension measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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